N-(2-allyl-2H-tetraazol-5-yl)-2-phenylacetamide

• Molecular Formula: C12H13N5O
• Molecular Weight: 243.26 g/mol
• IUPAC Name: 2-phenyl-N-(2-prop-2-enyltetrazol-5-yl)acetamide
• InChI: InChI=1S/C12H13N5O/c1-2-8-17-15-12(14-16-17)13-11(18)9-10-6-4-3-5-7-10/h2-7H,1,8-9H2,(H,13,15,18)
• InChI Key: AAYIHVCCHCNJSG-UHFFFAOYSA-N
• SMILES: C=CCN1N=C(N=N1)NC(=O)CC2=CC=CC=C2

Description

N-(2-allyl-2H-tetraazol-5-yl)-2-phenylacetamide, also known as ATAA, is a synthetic compound that belongs to the tetrazole family. It has gained significant attention in scientific research due to its potential applications in various fields, including medicine, chemistry, and material science.

Mechanism of Action

The exact mechanism of action of N-(2-allyl-2H-tetraazol-5-yl)-2-phenylacetamide is not fully understood, but it is believed to act through the modulation of various signaling pathways in the body. It has been shown to inhibit the production of pro-inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. It also modulates the activity of various enzymes, including cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-(2-allyl-2H-tetraazol-5-yl)-2-phenylacetamide has been shown to have several biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain, improve glucose tolerance, and decrease oxidative stress. It has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2-allyl-2H-tetraazol-5-yl)-2-phenylacetamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and high stability. However, its low solubility in water can make it challenging to work with in aqueous solutions, and its relatively low potency may require higher concentrations for certain experiments.

Future Directions

There are several future directions for the research on N-(2-allyl-2H-tetraazol-5-yl)-2-phenylacetamide. One potential area of investigation is its potential as a treatment for neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a scaffold for the design of novel compounds with improved potency and selectivity. Additionally, further studies are needed to elucidate the exact mechanism of action of N-(2-allyl-2H-tetraazol-5-yl)-2-phenylacetamide and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of N-(2-allyl-2H-tetraazol-5-yl)-2-phenylacetamide involves a multistep process that starts with the reaction of 2-phenylacetic acid with thionyl chloride, followed by the reaction with sodium azide to form 2-phenylacetamide azide. The azide is then reduced with palladium on carbon to form the amine, which is subsequently reacted with allyl bromide and sodium hydride to yield N-(2-allyl-2H-tetraazol-5-yl)-2-phenylacetamide. The overall yield of this synthesis method is around 30%.

Scientific Research Applications

N-(2-allyl-2H-tetraazol-5-yl)-2-phenylacetamide has been extensively studied for its potential applications in various fields. In medicine, it has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated as a potential treatment for cancer, diabetes, and Alzheimer's disease. In chemistry, N-(2-allyl-2H-tetraazol-5-yl)-2-phenylacetamide has been used as a building block for the synthesis of various compounds, including heterocyclic compounds and polymers. In material science, it has been used as a ligand for the synthesis of metal complexes with potential applications in catalysis.